Cas no 2228574-49-8 (2-(chloromethyl)prop-2-en-1-ylcyclopropane)

• Product Name: 2-(chloromethyl)prop-2-en-1-ylcyclopropane
• CAS No: 2228574-49-8
• MF: C₇H₁₁Cl
• MW: 130.615241289139
• CID: 6524653
• PubChem ID: 165883259
• Update Time: 2025-05-30

2-(chloromethyl)prop-2-en-1-ylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)prop-2-en-1-ylcyclopropane
• [2-(chloromethyl)prop-2-en-1-yl]cyclopropane
• 2228574-49-8
• EN300-1986831

• Inchi： 1S/C7H11Cl/c1-6(5-8)4-7-2-3-7/h7H,1-5H2
• InChI Key： UTCHZSQXYNMXMO-UHFFFAOYSA-N
• SMILES： ClCC(=C)CC1CC1

Computed Properties

• Exact Mass: 130.0549280g/mol
• Monoisotopic Mass: 130.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Additional information on 2-(chloromethyl)prop-2-en-1-ylcyclopropane

Introduction to 2-(chloromethyl)prop-2-en-1-ylcyclopropane (CAS No. 2228574-49-8)

2-(chloromethyl)prop-2-en-1-ylcyclopropane, identified by the Chemical Abstracts Service Number (CAS No.) 2228574-49-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopropane ring substituted with an allyl chloride moiety, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further exploration in medicinal applications.

The structural framework of 2-(chloromethyl)prop-2-en-1-ylcyclopropane consists of a cyclopropane ring, a prop-2-enyl (allyl) group, and a chloromethyl substituent. The cyclopropane ring is known for its high ring strain, which can influence the reactivity and stability of the molecule. The allyl chloride functionality introduces electrophilic centers, making the compound reactive in nucleophilic substitution reactions. This combination of structural features positions 2-(chloromethyl)prop-2-en-1-ylcyclopropane as a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their distinct biological activities. Cyclopropanes are known to enhance the bioavailability and metabolic stability of attached molecules, making them attractive in drug design. The allyl chloride group in 2-(chloromethyl)prop-2-en-1-ylcyclopropane further expands its utility by allowing for facile functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Heck couplings, which are widely used in pharmaceutical synthesis.

One of the most compelling aspects of 2-(chloromethyl)prop-2-en-1-ylcyclopropane is its potential application in the development of novel therapeutic agents. The cyclopropane ring can interact with biological targets in unique ways, potentially leading to compounds with improved pharmacokinetic profiles. Additionally, the electrophilic nature of the allyl chloride group allows for selective modifications, enabling the construction of complex molecular architectures with precision.

Recent studies have highlighted the role of cyclopropane derivatives in modulating biological pathways associated with inflammation, cancer, and infectious diseases. For instance, researchers have demonstrated that cyclopropane-containing molecules can inhibit enzymes involved in inflammatory responses by stabilizing key intermediates in enzymatic pathways. The reactivity of 2-(chloromethyl)prop-2-en-1-ylcyclopropane suggests that it could be used to develop inhibitors or modulators targeting similar pathways.

The synthesis of 2-(chloromethyl)prop-2-en-1-ylcyclopropane typically involves the reaction of cyclopropylmagnesium bromide with acrylic acid chloride, followed by hydrolysis or further functionalization depending on the desired application. This synthetic route leverages organometallic chemistry to construct the cyclopropane ring efficiently. Advances in catalytic systems have further refined these processes, making them more scalable and sustainable for industrial applications.

The chemical properties of 2-(chloromethyl)prop-2-en-1-ylcyclopropane also make it a useful tool for studying reaction mechanisms and developing new synthetic methodologies. Its ability to participate in diverse chemical transformations allows chemists to explore novel pathways and optimize reaction conditions for broader applications. For example, its use in polymer chemistry has been explored to create materials with enhanced mechanical properties due to the incorporation of cyclopropane units into polymer backbones.

In conclusion, 2-(chloromethyl)prop-2-en-1-ylcyclopropane (CAS No. 2228574-49-8) represents a promising compound with significant potential in both academic research and industrial applications. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules, particularly those with therapeutic relevance. As research continues to uncover new biological activities and synthetic utilities of cyclopropane derivatives, compounds like 2-(chloromethyl)prop-2-en-1-ykcyclopropane will undoubtedly play a crucial role in advancing chemical biology and drug discovery efforts.